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Compound of Interest

Compound Name: 2,4-Dimethylthiazole

Cat. No.: B1360104 Get Quote

An In-depth Technical Guide on the Solubility of 2,4-Dimethylthiazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the solubility characteristics of 2,4-
dimethylthiazole, a heterocyclic compound relevant in pharmaceutical and flavor industries.

The document collates available quantitative solubility data, details a standard experimental

protocol for solubility determination, and presents a visual workflow for this procedure.

Introduction to 2,4-Dimethylthiazole
2,4-Dimethylthiazole (CAS No: 541-58-2, Molecular Formula: C₅H₇NS) is a five-membered

heterocyclic compound containing both sulfur and nitrogen atoms, with two methyl group

substitutions.[1] It is a colorless to pale yellow liquid known for its distinct savory or meaty odor.

[1] This compound serves as a valuable intermediate in the synthesis of various

pharmaceuticals and agrochemicals and is also utilized as a flavor enhancer in the food

industry.[1] Understanding its solubility in different organic solvents is crucial for its application

in synthesis, formulation, and quality control. Generally, 2,4-dimethylthiazole is described as

soluble in organic solvents with limited or slight solubility in water.[1][2][3]

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for 2,4-
dimethylthiazole in various solvents. These values are essential for designing experiments,
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developing formulations, and performing purification processes.

Solvent Classification Solubility (g/L) Temperature (°C)

Methanol Polar Protic 425.07 25

Ethanol Polar Protic 324.5 25

Isopropanol Polar Protic 233.2 25

Water Polar Protic 1.75 (1750 mg/L) Not Specified

Data sourced from Scent.vn[4] and The Good Scents Company[5].

Experimental Protocol for Solubility Determination
The determination of a compound's solubility is a fundamental procedure in chemical research.

The most common and reliable technique for solid and liquid organic compounds is the

isothermal shake-flask method, which is designed to allow a solution to reach thermodynamic

equilibrium.[6][7]

Principle
An excess amount of the solute (2,4-dimethylthiazole) is added to a specific solvent and

agitated at a constant temperature until the solution becomes saturated and the concentration

of the dissolved solute reaches equilibrium. The undissolved portion is then separated, and the

concentration of the solute in the clear, saturated solution is quantified using a suitable

analytical method.[6][8]

Materials and Equipment
Solute: 2,4-Dimethylthiazole (high purity)

Solvents: High-purity organic solvents of interest

Apparatus:

Analytical balance
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Thermostatically controlled orbital shaker or magnetic stirrer

Sealed vials or flasks (e.g., screw-cap glass vials)

Volumetric flasks and pipettes

Centrifuge or filtration system (e.g., syringe filters with appropriate membrane)

Analytical instrument (HPLC, GC, or UV-Vis Spectrophotometer)

Detailed Procedure
Preparation of Saturated Solution:

Add an excess amount of 2,4-dimethylthiazole to a vial containing a known volume of the

selected organic solvent. An excess of the solid phase should be clearly visible to ensure

saturation is achieved.[6]

Seal the vial tightly to prevent any solvent evaporation during the experiment.[6]

Equilibration:

Place the sealed vial in an orbital shaker or on a magnetic stirrer within a thermostatically

controlled environment (e.g., 25 °C).[6]

Agitate the mixture for a sufficient period to allow the solution to reach equilibrium. This

process can take between 24 to 72 hours, depending on the compound and solvent

system.[6]

Sample Collection and Preparation:

After the equilibration period, cease agitation and let the vial stand undisturbed to allow

the undissolved solute to settle.[6]

To separate the solid and liquid phases, either centrifuge the vial or carefully filter the

supernatant using a syringe filter chemically compatible with the solvent. This step is

critical to ensure no solid particles are present in the sample for analysis.
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Analysis of Solute Concentration:

Carefully take a precise aliquot of the clear, saturated supernatant and dilute it with a

known volume of an appropriate solvent to bring the concentration within the analytical

instrument's linear range.

Prepare a series of standard solutions of 2,4-dimethylthiazole with known

concentrations.[6]

Analyze the standard solutions and the diluted sample using a validated analytical method

such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

[6]

Calculation of Solubility:

Construct a calibration curve by plotting the analytical signal (e.g., peak area) against the

concentration of the standard solutions.[6]

Determine the concentration of 2,4-dimethylthiazole in the diluted sample solution using

the calibration curve.[6]

Calculate the original concentration in the saturated solution by applying the dilution factor.

This final value represents the solubility of 2,4-dimethylthiazole in the specific solvent at

the given temperature.[6]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the shake-flask method for determining

solubility.
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Caption: Workflow for Solubility Determination via Shake-Flask Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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